Cas no 328014-88-6 (4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide)

• Product Name: 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide
• CAS No: 328014-88-6
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 6441609
• Update Time: 2025-06-29

4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide
• Benzenecarboximidamide, 4-chloro-N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C21H19ClN2O3S/c1-15-3-13-20(14-4-15)28(25,26)24-21(16-5-7-17(22)8-6-16)23-18-9-11-19(27-2)12-10-18/h3-14H,1-2H3,(H,23,24)
• InChI Key： UHFGAJJMBUTQTC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=NS(C2=CC=C(C)C=C2)(=O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 569.1±60.0 °C(Predicted)
• pka: 1.87±0.40(Predicted)

Additional information on 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide

Introduction to 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide (CAS No. 328014-88-6)

4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide, identified by its CAS number 328014-88-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its imidamide functional group, which is a key structural motif in many biologically active agents. The presence of both chloro and methylsulfonyl substituents enhances its potential as a versatile intermediate in the synthesis of more complex pharmacophores.

The structure of this compound features a benzene ring substituted with a chloro group at the 4-position, an N-(4-methoxyphenyl) moiety, and an N'-(4-methylbenzenesulfonyl) group. This arrangement imparts unique electronic and steric properties, making it a valuable candidate for further derivatization and exploration in drug discovery programs. The imidamide core is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on developing novel imidamide-based compounds due to their demonstrated efficacy in preclinical models. The synthetic accessibility of 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide has made it a popular choice for medicinal chemists seeking to explore new chemical space. Its molecular framework allows for easy modification at multiple sites, enabling the generation of libraries of analogs with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting therapeutic targets such as kinases, proteases, and transcription factors. The chloro and methylsulfonyl groups contribute to favorable interactions with biological targets, enhancing binding affinity and selectivity. Furthermore, the methoxyphenyl moiety can serve as a hydrophobic anchor, improving membrane permeability and oral bioavailability.

Recent studies have highlighted the importance of imidamide derivatives in addressing unmet medical needs. For instance, modifications of the imidazole ring in related structures have led to the discovery of compounds with anti-inflammatory, antiviral, and anticancer properties. While 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide has not yet been fully explored in clinical trials, its structural features suggest that it may exhibit similar therapeutic benefits.

The pharmacokinetic profile of this compound is another area of interest. Initial computational modeling studies suggest that it may exhibit reasonable solubility and metabolic stability, which are critical factors for drug development. Additionally, its molecular weight and lipophilicity are within optimal ranges for oral administration, making it a promising candidate for further investigation.

In conclusion, 4-chloro-N-(4-methoxyphenyl)-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide (CAS No. 328014-88-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activity position it as a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for imidamide-based compounds, this molecule is poised to play a crucial role in the development of next-generation therapeutics.